Cas no 80376-88-1 (2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde)

• Product Name: 2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde
• CAS No: 80376-88-1
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 1803400
• PubChem ID: 556274
• Update Time: 2025-05-20

2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-acetaldehyde
• 2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde
• Bicyclo[2.2.1]hept-5-en-2-yl-acetaldehyde
• SCHEMBL3685669
• (5-norbornen-2-yl)acetoaldehyde
• 2-{bicyclo[2.2.1]hept-5-en-2-yl}acetaldehyde
• 2-(5-norbornen-2-yl)acetaldehyde
• EN300-1865864
• 80376-88-1

• Inchi： 1S/C9H12O/c10-4-3-9-6-7-1-2-8(9)5-7/h1-2,4,7-9H,3,5-6H2
• InChI Key： HGPAAOXEISGNNV-UHFFFAOYSA-N
• SMILES： O=CCC1CC2C=CC1C2

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde

Introduction to 2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde (CAS No: 80376-88-1)

2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique bicyclic structure and aldehyde functional group. This compound, identified by the CAS number 80376-88-1, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role as an intermediate in various chemical pathways. The bicyclo framework, specifically a bicyclo[2.2.1]heptane derivative, imparts distinct stereochemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The structure of 2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde consists of a seven-membered ring system with two bridgehead carbons, creating a rigid and complex three-dimensional arrangement. This conformational rigidity is often exploited in drug design to enhance binding affinity and selectivity. The presence of the aldehyde group at the 2-position further extends the compound's utility, as aldehydes are well-known for their reactivity in forming Schiff bases, imines, and other heterocyclic compounds, which are prevalent in many pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The bicyclo[2.2.1]heptane scaffold has been particularly studied for its ability to mimic natural product structures, which often exhibit impressive biological activities. 2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde fits into this category, offering a versatile platform for the synthesis of derivatives with tailored biological properties.

One of the most compelling aspects of 2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The aldehyde functionality allows for facile condensation reactions with amines and hydrazines, leading to the formation of imines and hydrazones, respectively—functional groups that are frequently incorporated into drug candidates to modulate receptor interactions.

Recent advancements in computational chemistry have further highlighted the importance of bicyclo[2.2.1]heptane derivatives like 2-{bicyclo2.2.1hept-5-en-2-yl}acetaldehyde (CAS No: 80376-88-1). Molecular modeling studies have demonstrated that these compounds can adopt multiple conformations due to their rigid structure, allowing them to interact optimally with biological targets. These insights have guided the design of next-generation drug candidates with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in exploring derivatives of bicyclo[2.2.1]heptane due to their structural similarity to natural products known for their therapeutic effects. For example, certain sesquiterpenes found in plants share structural motifs with this class of compounds, suggesting potential biological activities that can be harnessed through synthetic modifications starting from precursors like 80376-88-1.

In addition to its applications in drug discovery, 80376-88-1 has found utility in materials science and agrochemical research. The unique electronic properties of its cyclic system make it a candidate for developing novel organic semiconductors or ligands for metal-catalyzed reactions. Furthermore, its reactivity allows for the synthesis of chiral auxiliaries and catalysts that are essential in asymmetric synthesis—a critical process in producing enantiomerically pure pharmaceuticals.

The synthesis of bicyclo[2.2.1]heptane derivatives, including 80376-88-1, often involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Recent reports have showcased innovative approaches using transition metal catalysis to construct these complex ring systems efficiently and with high yields—a testament to the progress being made in synthetic organic chemistry.

As research continues to uncover new applications for this class of compounds, it is clear that 80376-88-1 will remain a cornerstone in both academic and industrial settings. Its versatility as a building block for more complex molecules ensures its continued relevance in pharmaceutical development and beyond.